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Compound of Interest

Compound Name: (Z)-NMac1

Cat. No.: B15606855 Get Quote

Disclaimer: As of the generation of this document, a specific Safety Data Sheet (SDS) for (Z)-
NMac1 is not publicly available. Therefore, this guidance is predicated on the precautionary

principle, treating (Z)-NMac1 as a novel chemical entity with unknown hazards. All

recommendations are based on best practices for handling uncharacterized research

chemicals and should be supplemented by a thorough risk assessment conducted by the

principal investigator and the institution's Environmental Health and Safety (EHS) department.

(Z)-NMac1 is the Z-isomer of NMac1, a small molecule activator of Nm23/NDPK. The CAS

number for the trans-isomer (NMac1) is 1332290-68-2, with a molecular formula of C24H28O4

and a molecular weight of 380.48 g/mol [1]. While isomers can have different physicochemical

and toxicological properties, in the absence of specific data for the (Z)-isomer, a conservative

approach to handling is imperative.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required to minimize exposure when handling (Z)-NMac1,

especially when working with the solid form or preparing stock solutions. The following table

summarizes the recommended PPE.
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Protection Type Recommended PPE
Specifications and Use

Cases

Hand Protection Double Nitrile Gloves

Recommended for all handling

procedures. Change gloves

immediately if contaminated.

Eye and Face Protection
Safety Goggles with Side

Shields

Mandatory for all work with (Z)-

NMac1.

Face Shield

Recommended when there is

a significant risk of splashes,

such as during the preparation

of solutions or when handling

larger quantities.

Body Protection Fully-buttoned Laboratory Coat
Standard for all laboratory

work.

Disposable Gown with tight-

fitting cuffs

Recommended when weighing

and handling the solid

compound to prevent

contamination of personal

clothing.

Respiratory Protection NIOSH-approved Respirator

An N95 respirator is

recommended for weighing

and handling powders. For

handling volatile solutions, a

respirator with appropriate

organic vapor cartridges

should be used. All respiratory

protection should be used

within the context of a

comprehensive respiratory

protection program.
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A step-by-step protocol is essential for the safe handling of (Z)-NMac1. All procedures involving

the solid compound or concentrated solutions should be performed in a certified chemical fume

hood or a powder-containment hood.

1. Preparation and Area Designation:

Designate a specific area within a chemical fume hood for handling (Z)-NMac1.

Ensure that a spill kit, including appropriate absorbent materials and waste containers, is

readily accessible.

Verify that a safety shower and eyewash station are unobstructed and operational.

2. Weighing and Transfer of Solid (Z)-NMac1:

Perform all weighing and transfer of the solid compound within a ventilated enclosure, such

as a powder-containment hood or a chemical fume hood, to minimize inhalation exposure.

Use the smallest amount of the substance necessary for the experiment.

Employ wet-handling techniques, such as dampening the powder with a suitable solvent, to

reduce dust generation[2].

3. Solution Preparation:

Add the solid (Z)-NMac1 to the solvent slowly to prevent splashing.

If the solvent is volatile, ensure adequate ventilation and consider using a closed system for

the initial dissolution.

4. Experimental Use:

Conduct all reactions and procedures involving (Z)-NMac1 in a certified chemical fume hood.

Keep all containers of (Z)-NMac1 sealed when not in use.

5. Decontamination and Cleanup:
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Decontaminate all surfaces and equipment that have come into contact with (Z)-NMac1
using an appropriate solvent or cleaning agent.

Dispose of all contaminated materials as hazardous waste according to the disposal plan.

Disposal Plan for (Z)-NMac1
The disposal of uncharacterized chemical waste must be handled with extreme care to ensure

the safety of laboratory personnel and compliance with environmental regulations.

1. Waste Segregation and Collection:

Do not mix (Z)-NMac1 waste with other chemical waste streams[3].

Collect all liquid waste containing (Z)-NMac1 in a designated, leak-proof, and chemically

compatible container.

Collect all solid waste contaminated with (Z)-NMac1 (e.g., pipette tips, gloves, absorbent

pads) in a separate, sealed, and clearly labeled hazardous waste container[3].

2. Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste"[4].

The label must include the full chemical name "(Z)-NMac1," the date of accumulation, and

the name and contact information of the responsible researcher[3][5].

If (Z)-NMac1 is in a solution, list all components and their approximate concentrations on the

label.

3. Storage of Waste:

Store sealed and labeled waste containers in a designated, secure, and well-ventilated

satellite accumulation area.

Ensure the storage area is away from ignition sources and incompatible chemicals[3].

4. Final Disposal:
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The final disposal of uncharacterized waste must be handled by a licensed hazardous waste

disposal company[3].

Contact your institution's Environmental Health and Safety (EHS) office for guidance and to

arrange for the pickup and disposal of (Z)-NMac1 waste[3][6]. Do not dispose of (Z)-NMac1
down the drain or in regular trash.
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Caption: Workflow for the safe handling and disposal of (Z)-NMac1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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